Cas no 4378-70-5 (2-Aminoethanesulfonamide)

• Product Name: 2-Aminoethanesulfonamide
• CAS No: 4378-70-5
• MF: C₂H₈N₂O₂S
• MW: 124.162118911743
• MDL: MFCD08061825
• CID: 332905
• PubChem ID: 101263
• Update Time: 2025-04-19

2-Aminoethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Aminoethanesulfonamide
• 2-Aminoethanesulfonamide hydrochloride
• 2-AMINO-ETHANESULFONAMIDE HYDROCHLORIDE
• Ethanesulfonamide,2-amino-
• 2-Sulfamoylethylamine
• Aminoethanesulfonamide
• NSC 403678
• Taurinamide
• Ethanesulfonamide, 2-amino-
• 2-amino-ethanesulfonamide
• NTG0L34CGG
• 2-aminoethane-1-sulfonamide
• 2-AMINOETHYLSULFONAMIDE
• NSC403678
• 2-amino-1-ethanesulfonamide
• 2-aminoethanesulfonic acid amide
• MVQXBXLDXSQURK-UHFFFAOYSA-N
• 2-Amino-ethanesulfonic acid amide
• STK503429
• BBL030896
• SBB014994
• TRA0038528
• NSC-
• 4378-70-5
• SY008704
• DTXSID30195933
• NCGC00341508-01
• AB00998587-01
• EN300-36029
• Q27285047
• CHEMBL4461091
• SCHEMBL221298
• BS-12701
• AB00998587-03
• MFCD08061825
• UNII-NTG0L34CGG
• SB37189
• NSC-403678
• AKOS000139069
• taurineamide
• BB 0259912
• 2- Sulfamoylethylamine
• BDBM50508866
• FT-0678400
• ALBB-005474
• DB-020627

• MDL： MFCD08061825
• Inchi： 1S/C2H8N2O2S/c3-1-2-7(4,5)6/h1-3H2,(H2,4,5,6)
• InChI Key： MVQXBXLDXSQURK-UHFFFAOYSA-N
• SMILES： S(CCN)(N)(=O)=O

Computed Properties

• Exact Mass: 160.00700
• Monoisotopic Mass: 160.007326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2
• Topological Polar Surface Area: 94.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.380±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90-100 ºC
• Boiling Point: 303.7℃ at 760 mmHg
• Flash Point: 137.5℃
• Refractive Index: 1.52
• Solubility: Soluble (209 g/l) (25 º C),
• PSA: 94.56000
• LogP: 1.51700
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Aminoethanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides